Cas no 102-05-6 (Dibemethine)

Dibemethine structure
Dibemethine structure
Product Name:Dibemethine
CAS No:102-05-6
MF:C15H17N
MW:211.302183866501
MDL:MFCD00022018
CID:81827
PubChem ID:21583
Update Time:2024-11-04

Dibemethine Chemical and Physical Properties

Names and Identifiers

    • Dibenzylmethylamine
    • N-methyl dibenzylamine
    • Dibemethine
    • Methyl dibenzylamine
    • N,N-Dibenzyl-N-methylamine
    • L 566
    • N-benzyl-N-methyl-1-phenylmethanamine
    • L-566
    • N-Methyl Di-Benzylamine
    • N,N-DIBENZYLMETHYLAMINE
    • bis(benzyl)-methyl-amine
    • DIBENZYL METHYL AMINE
    • Methyldibenzylamine
    • Dibemethin
    • Revoxyl
    • N-Methyldibenzylamine
    • DBMA
    • Benzenemethanamine, N-methyl-N-(phenylmethyl)-
    • N-Methyl-N,N-dibenzylamine
    • Dibenzylamine, N-methyl-
    • 67VKG5DY8W
    • WYZDCUGWXKHESN-UHFFFAOYSA-N
    • Dibemetina
    • Dibemethinum
    • Dibemethine [INN:DCF]
    • Dibemetina [INN-Spanish]
    • Dibemethinum [INN-L
    • N-Benzyl-N-methylphenylmethanamine #
    • UNII-67VKG5DY8W
    • AS-13057
    • SCHEMBL276863
    • N-benzyl-(+)-methyl-benzylamine
    • NSC-163900
    • Dibemethinum [INN-Latin]
    • SB78736
    • CAS-102-05-6
    • DTXSID4046238
    • CHEMBL2106280
    • EINECS 203-001-6
    • InChI=1/C15H17N/c1-16(12-14-8-4-2-5-9-14)13-15-10-6-3-7-11-15/h2-11H,12-13H2,1H
    • NSC163900
    • BRD-K01772856-003-01-7
    • s11701
    • AKOS005427167
    • NSC 163900
    • Q27264173
    • N-Benzyl-N-methylphenylmethanamine
    • SY104827
    • SCHEMBL6555649
    • DIBEMETHINE [INN]
    • DTXCID2026238
    • BB 0259303
    • W-108888
    • AI3-26795
    • Tox21_111907
    • CS-0151256
    • MFCD00022018
    • NCGC00160569-01
    • NS00023106
    • 102-05-6
    • STK283922
    • MDL： MFCD00022018
    • Inchi： 1S/C15H17N/c1-16(12-14-8-4-2-5-9-14)13-15-10-6-3-7-11-15/h2-11H,12-13H2,1H3
    • InChI Key： WYZDCUGWXKHESN-UHFFFAOYSA-N
    • SMILES： N(C)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.13600
  • Monoisotopic Mass: 211.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 3.2
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 288.7±9.0 °C at 760 mmHg
  • Flash Point: 117.3±15.6 °C
  • Refractive Index: 1.578
  • PSA: 3.24000
  • LogP: 3.31860
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dibemethine Security Information

Dibemethine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Dibemethine Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 102-05-6 97%
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 ￥3,100.00 2022-01-10

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